Cas no 140865-68-5 (1,3-Benzenediol, 2-(3,7-dimethyl-2,6-octadienyl)-5-methyl-)

• Product Name: 1,3-Benzenediol, 2-(3,7-dimethyl-2,6-octadienyl)-5-methyl-
• CAS No: 140865-68-5
• MF: C₁₇H₂₄O₂
• MW: 260.371265411377
• CID: 1297367
• Update Time: 2024-08-03

1,3-Benzenediol, 2-(3,7-dimethyl-2,6-octadienyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 2-(3,7-dimethyl-2,6-octadienyl)-5-methyl-
• 1,3-Benzenediol, 2-(3,7-dimethyl-2,6-octadien-1-yl)-5-methyl-

• Inchi： 1S/C17H24O2/c1-12(2)6-5-7-13(3)8-9-15-16(18)10-14(4)11-17(15)19/h6,8,10-11,18-19H,5,7,9H2,1-4H3
• InChI Key： MISXGGZQFZIVMF-UHFFFAOYSA-N
• SMILES： C1(O)=CC(C)=CC(O)=C1CC=C(C)CC/C=C(/C)\C

Computed Properties

• Exact Mass: 260.17772

Experimental Properties

• Density: 1.023±0.06 g/cm3(Predicted)
• Boiling Point: 420.4±40.0 °C(Predicted)
• PSA: 40.46
• pka: 9.68±0.40(Predicted)